Cas no 34460-42-9 (Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI))

• Product Name: Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI)
• CAS No: 34460-42-9
• MF: C₁₄H₁₄ClN₃S
• MW: 291.799060344696
• CID: 321323
• PubChem ID: 135824755
• Update Time: 2025-04-19

Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI)
• methyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,chloride
• 34185-21-2
• 34460-42-9
• GBS6Y9K8MA
• Phenothiazin-5-ium, 3,7-bis(methylamino)-, chloride (1:1)
• Symmetrical dimethyl thionine
• 3,7-Bis(methylamino)phenothiazin-5-ium chloride
• Sym-dimethylthionine
• SCHEMBL7229751
• Phenothiazin-5-ium, 3-amino-7-(methylamino)-, chloride, N-methyl deriv.
• UNII-GBS6Y9K8MA
• Phenothiazin-5-ium, 3,7-bis(methylamino)-, chloride

• Inchi： 1S/C14H13N3S.ClH/c1-15-9-3-5-11-13(7-9)18-14-8-10(16-2)4-6-12(14)17-11;/h3-8,15H,1-2H3;1H/b16-10+;
• InChI Key： OGTRWHSHINGWEV-QFHYWFJHSA-N
• SMILES： [Cl-].S1C2=C/C(/C=CC2=[NH+]C2C=CC(=CC1=2)NC)=N/C

Computed Properties

• Exact Mass: 291.0596963g/mol
• Monoisotopic Mass: 291.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų